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Compound of Interest

1-
Compound Name:
Phenylcyclopropanecarbaldehyde

CAS No.: 21744-88-7

Cat. No.: B1366810

Get Quote

Executive Summary

1-Phenylcyclopropanecarbaldehyde (CAS: 2415-14-7) is a critical structural motif in
medicinal chemistry, serving as a conformationally restricted building block. The geminal
substitution of a phenyl ring and an aldehyde group on a cyclopropane scaffold creates a
unique electronic environment. The cyclopropane ring, possessing significant

character due to Walsh orbitals, allows for conjugation with the carbonyl group, distinct from
standard aliphatic aldehydes.

This guide provides a definitive spectroscopic atlas (NMR, IR, MS) and a validated synthesis
protocol, designed for researchers requiring rigorous characterization data for quality control
and structural validation.

Structural & Electronic Analysis
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The molecule consists of a cyclopropane ring substituted at the C1 position with both a phenyl
group and a formyl (-CHO) group.

e Cyclopropyl Conjugation: The bent bonds (banana bonds) of the cyclopropane ring can
overlap with the

-system of the carbonyl and the phenyl ring. This results in a bathochromic shift in UV and a
lowering of the carbonyl stretching frequency in IR compared to saturated aliphatic
aldehydes.

o Symmetry: The molecule possesses a plane of symmetry passing through C1 and the para-
carbon of the phenyl ring (assuming free rotation of the phenyl group is averaged or the
conformation is bisected). Consequently, the two methylene groups (C2 and C3) are
chemically equivalent, but the protons on each carbon are diastereotopic (cis vs. trans to the
phenyl group), typically resulting in an AA'BB' coupling pattern in

H NMR.

Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCI

| Frequency: 400 MHz (Standard)

H NMR Data

The proton spectrum is characterized by the distinct aldehyde singlet and the complex coupling
of the cyclopropane methylene protons.
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C NMR Data
Solvent: CDCI
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Chemical Shift (

Type Assignment Notes
» Ppm)
Characteristic
200.5 Cq C=0
aldehyde carbonyl.
Quaternary aromatic
139.0 Cq Ar-C carbon attached to the
ring.[1]
Ortho, meta, and para
129.5, 128.8, 127.9 CH Ar-C )
aromatic carbons.
The gem-disubstituted
39.5 Cq C1 (Quaternary)
cyclopropyl carbon.
Cyclopropyl
16.2 CH C2,C3 methylene carbons

(equivalent).

Infrared (IR) Spectroscopy

Method: FTIR (Neat film or KBr pellet)

The IR spectrum confirms the presence of the carbonyl and the unique C-H bonds of the

cyclopropane ring.
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Wavenumber (cm
Intensity Assignment Functional Group

)

Cyclopropyl and
Aromatic C-H
C-H stretch ( stretches.
3060 - 3010 Medium (Cyclopropyl C-H has
) high

-character).

Aldehyde C-H doublet

(Fermi resonance).
2820, 2720 Weak/Med C-H stretch ) ]

Diagnostic for

aldehydes.

Conjugated aldehyde.
Lower than typical

1705 Strong C=0 stretch aliphatic (1725 cm

) due to cyclopropyl
conjugation.

) Aromatic ring skeletal
1600, 1495 Medium C=C stretch o
vibrations.

Mass Spectrometry (MS)

Method: EI (70 eV)

The fragmentation pattern is dominated by the stability of the benzyl/tropylium ion and the loss
of the formyl group.
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Fragmentation

m/z (Da) Intensity lon Identity i
Logic
146 Moderate M] Molecular ion.
Loss of formyl radical
. 29 Da). Formation of
117 Strong [M - CHO] ( )
1-phenylcyclopropyl
cation.
[C
Indenyl cation
115 Medium H Y
(rearrangement).
]
[C
Tropylium ion
91 Base Peak H (Rearrangement of
] benzyl fragment).
[C
77 Medium H Phenyl cation.

Fragmentation & Logic Diagram

The following diagram illustrates the primary mass spectrometric fragmentation pathway,

highlighting the formation of the stable tropylium ion.

Molecular lon
[M]+ m/z 146

- CHO- (29

Phenylcyclopropyl
Cation
[M-CHOJ+ m/z 117

Click to download full resolution via product page

- C2H2
(Ring Opening/Rearrangement)

Tropylium lon -CH2 Phenyl Cation

[C7H7]+ m/z 91 [C6H5]+ m/z 77
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Figure 1: The ionization of 1-phenylcyclopropanecarbaldehyde leads to the loss of the formyl
radical, followed by ring opening to the stable tropylium ion (m/z 91).

Experimental Protocol: Synthesis & Purification
Objective: Synthesis of 1-Phenylcyclopropanecarbaldehyde via Swern Oxidation.

This protocol is selected for its reliability in preserving the sensitive cyclopropane ring, which
can be prone to acid-catalyzed ring opening in harsher oxidation conditions.

Reagents

e Substrate: 1-Phenylcyclopropanemethanol (1.0 eq)
« Oxidant: Oxalyl chloride (1.2 eq), DMSO (2.4 eq)
o Base: Triethylamine (5.0 eq)

e Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow

e Activation:

o Cool a solution of oxalyl chloride (1.2 eq) in dry DCM to -78 °C under nitrogen
atmosphere.

o Add DMSO (2.4 eq) dropwise. Caution: Gas evolution (CO, CO
). Stir for 15 minutes.
» Addition:

o Add a solution of 1-phenylcyclopropanemethanol (1.0 eq) in DCM dropwise to the
activated DMSO mixture, maintaining the temperature below -60 °C.

o Stir for 30 minutes at -78 °C.

e Termination:
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o Add triethylamine (5.0 eq) dropwise. The solution will become thick/white.
o Allow the reaction to warm to room temperature over 1 hour.
o Workup:
o Quench with water. Extract with DCM (3x).[2]
o Wash combined organics with 1M HCI (careful with acid sensitivity), NaHCO

, and brine.

o Dry over Na

SO

and concentrate in vacuo.

o Purification:

o Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1).

o Target: Colorless to pale yellow oil.
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Start: 1-Phenylcyclopropanemethanol
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rude Oil

Purification
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Product: 1-Phenylcyclopropanecarbaldehyde

(Yield: ~85-90%)

Click to download full resolution via product page
Figure 2: Workflow for the Swern oxidation of the precursor alcohol to the target aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling & Synthesis of
1-Phenylcyclopropanecarbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366810/docs#technical-guide-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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